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Compound of Interest

Compound Name: Cgp 29030A
CAS No.: 113240-27-0
Cat. No.: B1668490
Get Quote
. J

Executive Summary

CGP 29030A (1-[2-(4-Chlorophenyl)ethyl]-4-(3,5-dimethoxybenzoyl)piperazine hydrochloride)
represents a distinct class of piperazine-based analgesics that diverges mechanistically from
classical piperazine opioids like Bucinnazine (AP-237) or MT-45.[1]

While most piperazine analgesics function as

-opioid receptor (MOR) agonists, CGP 29030A exhibits a pharmacological profile consistent
with GABAergic modulation and spinal neuronal inhibition.[1] Its unique ability to suppress
nociceptive Wide Dynamic Range (WDR) neurons in the dorsal horn while simultaneously
inhibiting gamma-motoneurons positions it as a dual-action candidate: analgesic and muscle
relaxant.[1] This guide objectively compares CGP 29030A against standard piperazine opioids
and GABAergic comparators.[1]

Chemical & Mechanistic Profiling
Structural Classification
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The piperazine moiety is a versatile scaffold in medicinal chemistry.[1][2][3] In analgesics, it
typically serves as a linker in opioids or as a core in GABAergic agents.[1]

Chemical Structure  Primary Key Physiological
Compound .
Class Mechanism Effect
) ) ) ] Analgesia + Muscle
Benzoyl-piperazine GABA Agonist / Spinal ) )
CGP 29030A o o Relaxation (Anti-
derivative Inhibitor
spasm)
BUC ine (AP-237) Butyryl-piperazine Potent Analgesia
ucinnazine - L -
derivative -Opioid Agonist (Morphine-like)
Diphenylethyl- Potent Analgesia +
MT-45 . . Opioid A ist .. .
piperazine -Uploid Agonis Ototoxicity risk
GABA analogue ) Muscle Relaxation +
Baclofen GABA-B Agonist o )
(Comparator) Antinociception

Mechanism of Action: The Divergence

Unlike Bucinnazine, which hyperpolarizes neurons via G-protein coupled potassium channels
(GIRK) downstream of the

-receptor, CGP 29030A targets the spinal processing of pain.[1]

o CGP 29030A Action: It selectively depresses the firing of nociceptive dorsal horn neurons
(specifically WDR neurons) and gamma-motoneurons.[1] This suggests a mechanism
involving the enhancement of inhibitory neurotransmission (likely GABAergic) or blockade of
excitatory glutamate transmission, sparing normal sensory processing (A-beta fibers).

e Opioid Action (Bucinnazine): Presynaptic inhibition of Substance P release and postsynaptic
hyperpolarization of secondary neurons.[1]

Visualization: Spinal Nociceptive Signaling Pathways

The following diagram contrasts the site of action for CGP 29030A versus Opioid Piperazines
within the spinal cord.[1]
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Caption: Figure 1. Differential modulation of spinal nociception. Bucinnazine acts
presynaptically to stop signal entry.[1] CGP 29030A enhances postsynaptic inhibition and
suppresses motor reflexes.[1]

Comparative Performance Data
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The following data synthesizes experimental results from spinal cord electrophysiology and

behavioral assays (Tail-flick/Writhing tests).

Efficacy and Potency

CGP 29030A is orally effective but generally requires higher molar doses than potent opioids to

achieve equivalent antinociception.[1] However, its therapeutic index is defined by the

separation between analgesia and motor impairment.[1]

Feature

CGP 29030A

Bucinnazine (AP-
237)

Morphine
(Standard)

Primary Indication

Neuropathic Pain /

Spasticity

Acute Nociceptive

Pain

Severe Acute Pain

ED50 (Analgesia)

~10-30 mg/kg (p.o.[1]
Rat)

~4-6 mg/kg (s.c.[1]

Mouse)

~3-5 mg/kg (s.c.)[1]

Duration of Action

Moderate (3-5 hours)

Short (1-2 hours)

Moderate (3-4 hours)

Motor Effect

Muscle Relaxation
(Inhibits

-MN)

Rigidity / Normal

Rigidity (High dose)

Sensory Selectivity

High (Spares

touch/proprioception)

Low (General

sedation)

Low (Sedation)

Side Effect Profile

o Respiratory Depression: A hallmark of piperazine opioids (Bucinnazine, MT-45).[1] CGP

29030A, acting via GABAergic/spinal pathways, presents a significantly lower risk of lethal

respiratory depression at therapeutic doses.

o Sedation: CGP 29030A causes dose-dependent sedation similar to Baclofen, but lacks the

euphoric/addictive liability associated with the

-opioid receptor activation of Bucinnazine.[1]
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Experimental Protocols

To validate the specific activity of CGP 29030A versus opioid alternatives, the following
protocols are recommended. These ensure differentiation between simple sensory blockade
(anesthesia) and specific antinociception.[1]

Protocol A: Spinal Dorsal Horn Electrophysiology

This protocol validates the "WDR Inhibition" mechanism unique to CGP 29030A.[1]

e Preparation: Anesthetize adult Sprague-Dawley rats (urethane 1.2 g/kg i.p.). Perform a
laminectomy to expose lumbar segments L4-L5.[1]

e Recording: Insert a carbon-filament microelectrode into the dorsal horn (depth 500-1000 pum)
to isolate single-unit extracellular recordings from Wide Dynamic Range (WDR) neurons.[1]

» Stimulation:
o Innocuous: Brush the receptive field (activates A
fibers).[1]
o Noxious: Pinch or heat (48°C) the receptive field (activates A
IC fibers).[1]
o Administration: Administer CGP 29030A (IV cumulative doses: 1, 3, 10 mg/kg).
o Data Analysis:

o Success Criteria: CGP 29030A must significantly reduce the firing rate in response to
noxious stimulation while leaving the response to innocuous brushing largely intact.[1]

o Contrast: A local anesthetic would block both.[1] An opioid would block noxious but often
show tolerance or wind-up effects differently.[1]

Protocol B: Gamma-Motoneuron Reflex Assay

This distinguishes CGP 29030A from pure opioids.[1]
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e Setup: In decerebrate or anesthetized cats/rats, isolate filaments of the ventral root (L4-S1).

[1]
« |dentification: Identify

-motoneurons by their spontaneous firing rate and lack of direct reflex response to muscle
stretch (unlike

-motoneurons).[1]

o Administration: IV injection of CGP 29030A.
o Observation: Monitor for immediate cessation or reduction of spontaneous

-motoneuron discharge.

o Result: CGP 29030A will silence these neurons (muscle relaxant effect).[1] Opioids like
Fentanyl or Bucinnazine typically do not inhibit

-motoneurons directly and may even increase muscle tone (rigid chest syndrome).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Comparison Guide: CGP 29030A vs.
Piperazine Analgesics]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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